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Compound of Interest

Compound Name: 4-(2-Chloropyridin-4-yl)morpholine
CAS No.: 937202-67-0
Cat. No.: B1422156

Get Quote

Executive Safety & Logistics Summary

Immediate Action Required: 4-(2-Chloropyridin-4-yl)morpholine (CAS: 937202-67-0) is a
halogenated heterocyclic amine.[1][2][3] For disposal purposes, it must be treated as
Halogenated Organic Waste.

Critical Prohibition:

DO NOT mix with acidic waste streams. The morpholine and pyridine moieties are basic;
mixing with strong acids will generate significant heat (exotherm) and potentially spatter.

¢ DO NOT dispose of down the drain.[4][5][6] This compound poses long-term aquatic toxicity
risks typical of chlorinated heterocycles.[1][3]

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its "waste personality"—how it behaves
when stressed. This compound combines a basic nitrogen system with a halogen.
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Property

Data

Operational Implication

Chemical Name

4-(2-Chloropyridin-4-

yl)morpholine

Official shipping/manifest

name.

Use for specific waste profiling.

CAS Number 937202-67-0
[11[2][3]
Halogenated (Cl) status
Molecular Formula CoH11CIN20 ]
confirmed.[1][2][3]
) ) ) Dust control required during
Physical State Solid (Off-white powder)
transfer.[1][2][3]
o , Weak Base. Incompatible with
Acidity (pKa) ~5.0 - 6.0 (Estimated)

strong acids.[1][2][3]

H302 (Harmful if
swallowed)H315 (Skin
Irritant)H319 (Eye Irritant)

Standard PPE (Nitrile gloves,

d
Hazards (GHS) goggles) required.[1][2][3]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, you must stabilize it at the bench.[1]
The presence of the Chlorine atom dictates the waste stream cost and processing method
(incineration).

The Segregation Logic (Decision Tree)

The following diagram illustrates the critical decision-making process to prevent cross-
contamination of waste streams, which is the leading cause of laboratory accidents and
increased disposal costs.
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Waste Generation:

4-(2-Chloropyridin-4-yl)morpholine

Physical State?

Pure Compound/Spill Debris \Reaction Mixture/Mother Liquor

Solid / Powder Dissolved in Solution

Double Bag & Tag

DISPOSAL A:
Solid Hazardous Waste Primary Solvent Type?
(Trace Halogen Label)

Contains >1% Halogens \Contains 0% Halogens

Non-Halogenated Solvent
(MeOH, EtOAc)

Fzglggl\:ng}’ﬁd S'f(:)lver)1t uels Blending Stream
, Chloroform
a4
CRITICAL: Even if dissolved in Acetone,
if the solute load is high (>5%),
default to Halogenated Stream to prevent
equipment corrosion downstream.

DISPOSAL C:
RIIRERILELE IS Non-Halogenated Organic Liquid
(Clear Can/Label)

DISPOSAL B:
Halogenated Organic Liquid
(Red Can/Label)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that while the solvent usually dictates the stream, high
concentrations of halogenated solutes (like the title compound) often necessitate using the
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Halogenated stream to protect downstream incinerators.[1][3]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)

Applicable for: Expired shelf stock, contaminated weighing boats, spill cleanup debris.[1][2][3]

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-
lined clear plastic waste bag.[1] Glass is acceptable but poses a breakage risk.

e Labeling:
o Affix a hazardous waste label.[4][5][7][8]

o Chemical Name: Write out "4-(2-Chloropyridin-4-yl)morpholine" fully. Do not use
abbreviations like "CPM."

o Hazard Checkbox: Check "Toxic" and "Irritant.”
o Constituents: Explicitly list "Halogenated Organics."

o Storage: Cap tightly. Store in the satellite accumulation area (SAA) inside a secondary
containment tray.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)

Applicable for: Mother liquors, filtrates, and reaction byproducts.[1][2][3]
e pH Check: Ensure the solution is neutral or slightly basic.

o Why? If the reaction was quenched with acid, the morpholine ring is protonated. While
stable, adding this to a high-pH waste drum later could cause heat generation.[1]
Neutralize to pH 7-9 if possible before disposal.

e Stream Selection:

o If dissolved in DCM/Chloroform: Pour into the Halogenated Waste carboy.
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o If dissolved in Acetone/Methanol:
» Low Concentration (<1%): Non-Halogenated Waste carboy.

» High Concentration (>1%):Halogenated Waste carboy.[4] (The chlorine content of the
solute matters for incineration parameters).

e Venting: Use a safety cap with a pressure-relief valve if the solution recently underwent a
reaction, to prevent pressure buildup from off-gassing.[1]

Regulatory Compliance (RCRA & EPA)

While this specific compound is not explicitly listed on the EPA "P" or "U" lists, it is regulated by
characteristic.

e Waste Code Determination:
o D001 (Ignitable): Only if dissolved in a flammable solvent (Flash point <60°C).

o Halogenated Solvents (F-List): If mixed with spent methylene chloride or similar, it carries
the FOO2 code.[1]

o Not Otherwise Specified (N.O.S.): For the pure solid, the manifest description is typically
UN 2811, Toxic solids, organic, n.o.s. (4-(2-Chloropyridin-4-yl)morpholine).[1][2][3]

» European Waste Catalogue (EWC):

o 07 01 03:* Organic halogenated solvents, washing liquids, and mother liquors.

Emergency Spill Response

In the event of a benchtop spill, follow this containment workflow.
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EVACUATE LAB
Call EHS

1. ASSESS
Is it >50g or outside hood?

No (Minor Spill)

2. PPE UP
Nitrile Gloves (Double)
Lab Coat, Goggles

3. CONTAIN
Cover with absorbent pads
to stop spread

4. CLEAN
Scoop solids carefully.
Do not create dust.

5. DECONTAMINATE

Wipe surface with 6. DISPOSE

All debris -> Solid Waste

Click to download full resolution via product page

Figure 2: Spill response workflow. Note that soap and water are preferred for decontamination
over organic solvents, which might spread the residue.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-(2-Chloropyridin-4-yl)morpholine proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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